Cas no 36993-85-8 (4(1H)-Pyrimidinone, 5-methyl-2-phenyl-)

• Product Name: 4(1H)-Pyrimidinone, 5-methyl-2-phenyl-
• CAS No: 36993-85-8
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 3952239
• PubChem ID: 604138
• Update Time: 2025-04-22

4(1H)-Pyrimidinone, 5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 5-methyl-2-phenyl-
• 2-phenyl-4-hydroxy-5-methylpyrimidine
• 4(3H)-Pyrimidinone, 5-methyl-2-phenyl-
• 5-Methyl-2-phenyl-4-pyrimidinol #
• DB-382758
• AKOS006274198
• 36993-85-8
• 5-Methyl-2-phenyl-4(3H)-pyrimidinone
• 5-Methyl-2-phenylpyrimidin-4(3H)-one
• Pyrimidine, 2-phenyl-4-hydroxy-5-methyl-
• 5-methyl-2-phenyl-1H-pyrimidin-6-one
• SCHEMBL25270517
• MAEIXNMVPKKWPQ-UHFFFAOYSA-N
• AC-907/25005121

• Inchi： 1S/C11H10N2O/c1-8-7-12-10(13-11(8)14)9-5-3-2-4-6-9/h2-7H,1H3,(H,12,13,14)
• InChI Key： MAEIXNMVPKKWPQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC=C(C)C(=O)N1

Computed Properties

• Exact Mass: 186.079312947Da
• Monoisotopic Mass: 186.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų